Cas no 2582-88-9 (4(1H)-Pteridinone,2-amino-7-(1,2-dihydroxypropyl)- (9CI))

• Product Name: 4(1H)-Pteridinone,2-amino-7-(1,2-dihydroxypropyl)- (9CI)
• CAS No: 2582-88-9
• MF: C₉H₁₁N₅O₃
• MW: 237.215340852737
• CID: 277180
• PubChem ID: 135764911
• Update Time: 2025-04-19

4(1H)-Pteridinone,2-amino-7-(1,2-dihydroxypropyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pteridinone,2-amino-7-(1,2-dihydroxypropyl)- (9CI)
• 2-amino-7-(1,2-dihydroxypropyl)-1H-pteridin-4-one
• Primapteri
• Primapterin
• 2-amino-7-(1,2-dihydroxy-propyl)-3H-pteridin-4-one
• 7-Biopterin
• 7-Isobiopterin
• AC1NUQZ3
• CHEBI:74689
• FT-0674031
• HMDB02263
• Isobiopterin
• L-Erythro-7-isobiopterin
• SureCN258467
• J-016396
• A815975
• 2-amino-7-(1,2-dihydroxypropyl)-1,4-dihydropteridin-4-one
• DTXSID70862990
• 4(1H)-Pteridinone, 2-amino-7-(1,2-dihydroxypropyl)-
• Q26261687
• SCHEMBL258467
• 2-amino-6-(1,2-dihydroxypropyl)-1H-pteridin-4-one
• 2582-88-9
• 2-amino-7-(1,2-dihydroxypropyl)-8H-pteridin-4-one
• 4(3H)-Pteridinone, 2-amino-7-(1,2-dihydroxypropyl) Isobiopterin
• 2-amino-7-(1,2-dihydroxypropyl)pteridin-4(1H)-one
• NS00123233
• AKOS040753611
• 2-amino-7-(1, 2-dihydroxypropyl)-3H-pteridin-4-one
• 2-AMINO-7-(1,2-DIHYDROXYPROPYL)-3H-PTERIDIN-4-ONE
• PD131354
• 2-Amino-7-(1,2-dihydroxypropyl)pteridin-4(8H)-one

• Inchi： 1S/C9H11N5O3/c1-3(15)6(16)4-2-11-5-7(12-4)13-9(10)14-8(5)17/h2-3,6,15-16H,1H3,(H3,10,12,13,14,17)
• InChI Key： LNXRKRFGNHXANN-UHFFFAOYSA-N
• SMILES： OC(C1C=NC2C(NC(N)=NC=2N=1)=O)C(C)O

Computed Properties

• Exact Mass: 237.086189
• Monoisotopic Mass: 237.086189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134
• XLogP3: -2.4

Experimental Properties

• Density: 1.86
• Boiling Point: 564.5°Cat760mmHg
• Flash Point: 295.2°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives